molecular formula Mn B10850393 Manganese CAS No. 22325-60-6

Manganese

Cat. No.: B10850393
CAS No.: 22325-60-6
M. Wt: 54.93804 g/mol
InChI Key: PWHULOQIROXLJO-UHFFFAOYSA-N
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Description

Manganese (atomic number 25, symbol Mn) is a hard, brittle, silvery transition metal that is both an essential trace element and a versatile compound with significant research applications across biological, environmental, and materials sciences . In biological research, this compound is a critical cofactor for numerous enzymes, driving studies in cellular metabolism and defense. It is an essential component of this compound superoxide dismutase (MnSOD) , a primary antioxidant enzyme that protects mitochondria from oxidative damage by converting superoxide radicals . Furthermore, it activates enzymes like arginase in the urea cycle and pyruvate carboxylase in gluconeogenesis . Its role in bone health is an active area of investigation, as it stimulates osteoblast proliferation and differentiation, influences the RANK/RANKL/OPG signaling pathway to regulate bone mass, and is integral to bone matrix formation . In neuroscience, while essential, its neurotoxic potential is a major research focus; chronic overexposure can lead to manganism , a neurological disorder with Parkinson's-like symptoms, mediated by mechanisms such as oxidative stress, mitochondrial dysfunction, and neuroinflammation . Recent immunology research also highlights this compound's role in activating the cGAS-STING pathway , enhancing anti-cancer immune responses . In materials science and industrial research, this compound and its compounds are indispensable. It is predominantly used to produce ferrothis compound for steelmaking, improving strength, hardness, and corrosion resistance . This compound dioxide (MnO₂) is widely employed in cathodes for zinc-carbon and alkaline batteries and acts as a catalyst . Compounds like potassium permanganate (KMnO₄) , with its +7 oxidation state, are powerful oxidizing agents and disinfectants used in laboratory synthesis and water treatment . Nanotechnology represents a cutting-edge frontier, where this compound nanoparticles are synthesized for novel applications as MRI contrast agents , drug delivery systems, and tools for environmental remediation like adsorbing heavy metals from water . This product is designated For Research Use Only (RUO) . It is not intended for diagnostic, therapeutic, or any human use. All research and safety guidelines provided by the relevant regulatory authorities must be followed.

Properties

IUPAC Name

manganese
Source PubChem
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Description Data deposited in or computed by PubChem

InChI

InChI=1S/Mn
Source PubChem
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InChI Key

PWHULOQIROXLJO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Mn]
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Molecular Formula

Mn
Record name MANGANESE
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DSSTOX Substance ID

DTXSID2024169, DTXSID801314870
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Record name Manganese, ion (Mn1-)
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Molecular Weight

54.93804 g/mol
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Physical Description

Manganese appears as a lustrous, brittle, silvery solid. (NIOSH, 2022), Dry Powder; Other Solid, A lustrous, brittle, silvery solid; [NIOSH], GREY-WHITE POWDER., A lustrous, brittle, silvery solid.
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Boiling Point

3564 °F at 760 mmHg (NIOSH, 2023), 2061 °C, 1962 °C, 3564 °F
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Solubility

Insoluble (NIOSH, 2023), Readily dissolves in dilute mineral acids, Solubility in water: none, Insoluble
Record name MANGANESE
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Record name MANGANESE
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Density

7.2 (metal) (NIOSH, 2023) - Denser than water; will sink, 7.3 g/cu cm, Density: alpha, 7.47 at 20 °C; beta, 7.26 at 20 °C; gamma, 6.37 at 1100 °C; delta, 6.28 at 1143 °C, 7.47 g/cm³, 7.20 (metal)
Record name MANGANESE
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Record name MANGANESE
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Record name MANGANESE, COMPOUNDS & FUME (as Mn)
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Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

Vapor Pressure

0 mmHg (approx) (NIOSH, 2023), Vapor pressure: 5.55X10-7 Pa at 800 K; 0.00221 at 1000 K; 0.524 Pa at 1200 K; 24.9 Pa at 1400 °C /Calculated/, 1 Pa at 955 °C (solid); 10 Pa at 1074 °C (solid); 100 Pa at 1220 °C (solid); 1 kPa at 1418 °C /liquid/; 10 kPa at 1682 °C /liquid/; 100 kPa at 2060 °C /liquid/, 0 mmHg (approx)
Record name MANGANESE
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Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
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Color/Form

Hard grey metal, Steel grey, lustrous, hard, brittle metal, Alpha is body centered cubic; beta is cubic; delta is body centered cubic., Gamma or electrolytic manganese is face centered cubic; when stabilized at room temp it is face-centered tetragonal., For more Color/Form (Complete) data for MANGANESE, ELEMENTAL (6 total), please visit the HSDB record page.

CAS No.

7439-96-5, 19768-33-3, 22325-60-6, 23317-90-0
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Melting Point

2271 °F (NIOSH, 2023), 2271 °F, 1246 °C, Alpha is stable below approx 710 °C; beta is stable between 710-1079 °C; gamma is stable between 1079-1143 °C; delta is stable between 1143 °C and its melting point., 1244 °C
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Record name MANGANESE, COMPOUNDS & FUME (as Mn)
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Preparation Methods

Reductive Leaching with Sulfides

The process begins with sulfide reagents like strontium sulfide (SrS) or barium sulfide (BaS) reacting with MnO₂ ore at 60–85°C. For example, 4000 mL of 0.47 M Sr(HS)₂ reacts with 514 g of MnO₂ ore (34% MnO₂, 12.7% Fe) at 60–65°C for 2.5 hours, yielding MnO and strontium hydroxide byproducts. The reaction proceeds as:
MnO2+Sr(HS)2MnO+Sr(OH)2+S\text{MnO}_2 + \text{Sr(HS)}_2 \rightarrow \text{MnO} + \text{Sr(OH)}_2 + \text{S}

Acid Leaching and Crystallization

The MnO intermediate is pulped with deionized water and treated with 9–12 M H₂SO₄ at pH 3–5 to produce MnSO₄ solutions (300–400 g/L). Post-leaching, H₂O₂ oxidizes residual Fe²⁺ impurities, and the solution is evaporated to crystallize MnSO₄·H₂O. Key parameters include:

ParameterOptimal RangeEffect on Yield
H₂SO₄ Concentration9–12 MMaximizes Mn dissolution
Reaction pH2.5–3.0Minimizes Fe co-dissolution
Crystallization Temp85°CEnhances crystal purity

This method achieves >95% Mn recovery with impurity levels <0.1% for Fe and Al.

Pyrometallurgical Production of this compound Alloys

Pyrometallurgy is central to ferrothis compound (FeMn) and silicothis compound (SiMn) production, accounting for 90% of global this compound consumption.

Carbothermic Reduction in Electric Arc Furnaces

MnO₂ ore is sintered and smelted with coke at 1300–1500°C in submerged arc furnaces. The reduction occurs via:
MnO2+2CMn+2CO\text{MnO}_2 + 2\text{C} \rightarrow \text{Mn} + 2\text{CO}
South African operations utilize ores with 82% global reserves, producing FeMn alloys containing 74–82% Mn, 12–15% Fe, and 1.5–2% C.

Slag-Metal Equilibrium Dynamics

Slag composition critically influences metal purity. Typical slag components include:

ComponentWeight %Role
SiO₂30–35Viscosity modifier
CaO25–30Basicity control
Al₂O₃10–15Melting point depression

Maintaining a basicity (CaO/SiO₂) ratio of 0.7–1.2 optimizes Mn recovery while minimizing slag entrainment.

Electrolytic this compound Metal (EMM) Synthesis

High-purity this compound (99.9% Mn) is produced via electrolysis of purified MnSO₄ solutions.

Electrolyte Preparation and Conditioning

The electrolyte requires stringent impurity control:

ImpurityMaximum Allowable (ppm)Removal Method
Fe<1Solvent extraction
Co<0.5Sulfide precipitation
Ni<0.5Ion exchange

Electrolysis occurs at 35–40°C using Pb-Sn anodes and stainless steel cathodes, applying 400–500 A/m² current density. This yields 99.7% pure Mn deposits at 1.5–2.0 V cell potential.

Synthesis of this compound Dioxide (MnO₂) Nanoparticles

MnO₂ nanomaterials are synthesized through redox precipitation and hydrothermal methods.

Redox Precipitation

Reacting KMnO₄ with MnSO₄ under acidic conditions:
2KMnO4+3MnSO4+2H2O5MnO2+K2SO4+2H2SO42\text{KMnO}_4 + 3\text{MnSO}_4 + 2\text{H}_2\text{O} \rightarrow 5\text{MnO}_2 + \text{K}_2\text{SO}_4 + 2\text{H}_2\text{SO}_4
Varying the Mn²⁺/MnO₄⁻ ratio from 1:1 to 3:1 produces nanoparticles with 20–100 nm diameters and surface areas up to 250 m²/g.

Hydrothermal Synthesis

Autoclaving Mn(NO₃)₂ solutions at 120–180°C for 12–24 hours yields crystalline α-MnO₂ nanorods. Temperature and pH critically control morphology:

Temperature (°C)pHMorphologyBET Surface Area (m²/g)
1201–2Amorphous flakes180
1503–4Nanorods220
1806–7Mesoporous spheres250

High-Purity this compound Sulfate Monohydrate (HPMSM) Production

Battery-grade HPMSM (≥99.9%) is crystallized from EMM-derived solutions.

Recrystallization and Impurity Scavenging

Dissolving HPEMM (High-Purity EMM) in H₂SO₄ followed by:

  • Activated carbon adsorption (0.5% w/v, 60°C) removes organic impurities

  • Sulfide precipitation (Na₂S, 0.1 M) eliminates residual heavy metals

  • Multi-effect evaporation at 70°C under vacuum yields 1–3 mm crystals

The final product meets stringent specifications:

ParameterHPMSM Specification
Mn content31.5–32.5%
Sulfate (SO₄²⁻)18.5–19.5%
Na + K + Ca + Mg<50 ppm total
Chloride (Cl⁻)<10 ppm

Scientific Research Applications

Metallurgical Applications

Steel Manufacturing

The predominant use of manganese is in the steel industry, where it serves as an essential alloying element. Approximately 85% to 90% of this compound produced is utilized in steelmaking. Its primary roles include:

  • Deoxidizing agent : this compound removes oxygen from molten iron, enhancing the quality of steel.
  • Desulfurizing agent : It converts low-melting iron sulfide into high-melting this compound sulfide, improving the steel's mechanical properties.

This compound enhances various properties of steel, such as:

  • Strength : Steel containing 8-15% this compound can achieve a tensile strength of up to 863 MPa .
  • Toughness and Hardness : High this compound steel (11-14% this compound) is known for its exceptional toughness and wear resistance, making it suitable for heavy-duty applications like railway components and mining equipment .

Table 1: Properties of this compound in Steel

This compound Content (%)Tensile Strength (MPa)Application Examples
8-15Up to 863Gyratory crushers, railway points
11-14High toughnessJaw-crusher plates

Non-Metallurgical Uses

Electronics and Nanotechnology

This compound compounds are also pivotal in electronics. For instance:

  • This compound ferrite is widely used in producing soft ferrites for electronic components.
  • This compound-based nanoparticles have emerged as promising materials in biomedical applications due to their unique properties. They are being explored for use as contrast agents in magnetic resonance imaging and targeted drug delivery systems .

Health Applications

This compound plays a crucial role in human health as an essential trace element required for various physiological functions:

  • It acts as a cofactor for several enzymes involved in metabolism and antioxidant defense.
  • However, excessive exposure can lead to neurotoxic effects, including manganism, which presents symptoms similar to Parkinson's disease .

Case Study: Biotin and this compound Neurotoxicity
Recent research indicates that biotin supplementation may mitigate this compound-induced neurotoxicity by enhancing dopamine production and improving mitochondrial function in neuronal cells. This finding suggests potential therapeutic strategies for protecting against this compound toxicity .

Environmental Applications

This compound's role extends into environmental technologies:

  • It is used in water treatment processes to remove contaminants.
  • This compound oxides are investigated for their ability to catalyze reactions that degrade pollutants.

Emerging Technologies

Recent advancements highlight this compound's potential in energy applications:

  • In the field of battery technology, lithium this compound oxide batteries are noted for their thermal stability and cost-effectiveness compared to other lithium-ion chemistries .
  • Research into green hydrogen production has shown that this compound can significantly reduce the amount of iridium needed for catalysts, promoting more sustainable hydrogen generation methods .

Mechanism of Action

Manganese exerts its effects through various molecular targets and pathways. It acts as a cofactor for several enzymes, including glutamine synthetase and this compound superoxide dismutase. Chronic exposure to elevated levels of this compound can cause neurotoxicity, resembling Parkinson’s disease symptoms. The mechanisms include oxidative stress, mitochondrial dysfunction, and inflammation .

Comparison with Similar Compounds

Comparison of Manganese Compounds with Similar Transition Metal Compounds

Oxides: Structural and Functional Differences

This compound oxides exhibit structural diversity, such as tunnel (todorokite) and layered (birnessite) frameworks, enabling applications in catalysis, ion exchange, and energy storage. These contrast with iron oxides (e.g., hematite, Fe₂O₃) and aluminum oxides (e.g., corundum, Al₂O₃), which lack such tunable tunnel systems.

Property MnO₂ (Todorokite) Fe₂O₃ (Hematite) Al₂O₃ (Corundum)
Structure 3×3 tunnels Hexagonal layers Hexagonal close-packed
Reactivity High (redox-active) Moderate Low
Applications Catalysts, batteries Pigments, abrasives Ceramics, insulators
Environmental Role Sequesters heavy metals Rust formation Inert substrate

Sources:

Biogenic this compound oxides (Mn biooxides) produced by microbes are highly reactive due to their phyllomanganate structure, resembling δ-MnO₂. These outperform synthetic analogs in environmental remediation by efficiently binding metals like Zn²⁺ and Co²⁺ at vacant octahedral sites .

Coordination Compounds: Ligand Specificity and Stability

Manganosalen complexes (MnN₂O₂ core) are structurally analogous to Mn-porphyrins but differ in ligand coordination. While porphyrins bind Mn via four nitrogen atoms, manganosalen incorporates oxygen and nitrogen donors, mimicking native enzymes like this compound catalase. This dual coordination enhances their catalytic versatility in oxidation reactions .

Key Differences:

  • Cost: Manganosalen is cheaper to synthesize than Mn-porphyrins due to inexpensive precursors .
  • Stability : Mn coordination compounds are generally less stable than Fe or Cu analogs, limiting their use in harsh conditions .

Environmental Behavior and Toxicity

This compound compounds exhibit unique solubility and bioavailability:

  • Water Treatment : Mn oxides are harder to remove via microfiltration than iron oxides due to lower retention rates (e.g., 30–50% vs. >90% for Fe) .
  • Toxicity : Chronic Mn exposure causes neurotoxicity (manganism), linked to Mn³⁺/Mn⁴⁺ species in brain cytosol. In contrast, Fe toxicity relates to Fenton reactions, and Zn excess disrupts neurotransmission .
Metal Toxic Species Primary Health Impact Bioavailability Driver
Mn Mn³⁺, Mn⁴⁺ oxides Parkinsonism, cognitive decline Oxidation state
Fe Fe²⁺ (Fenton agent) Organ damage, oxidative stress Redox cycling
Zn Free Zn²⁺ Neuromuscular dysfunction Ligand dissociation

Sources:

Biological Activity

Manganese (Mn) is an essential trace element that plays a critical role in various biological processes within the human body. This article explores the biological activity of this compound, focusing on its enzymatic functions, immunological roles, and potential therapeutic applications. The discussion is supported by data tables and research findings from diverse sources.

1. Essential Functions of this compound

This compound is vital for numerous physiological functions, including:

  • Enzyme Activation : this compound acts as a cofactor for several enzymes involved in metabolic processes. These include:
    • Mn Superoxide Dismutase (MnSOD) : Protects cells from oxidative stress by catalyzing the dismutation of superoxide radicals into oxygen and hydrogen peroxide.
    • Arginase : Plays a role in the urea cycle by converting L-arginine to L-ornithine and urea.
    • Glycosyl Transferases : Involved in glycoprotein synthesis, crucial for cell signaling and immune responses .
  • Metabolic Regulation : this compound is implicated in the metabolism of carbohydrates, lipids, and amino acids. It enhances insulin action and glucose metabolism, which are critical for energy homeostasis .

2. Immunological Role of this compound

This compound has been shown to influence immune function significantly:

  • Nutritional Immunity : Mn is essential for the proper functioning of immune cells, including macrophages and lymphocytes. It aids in the production of antibodies and enhances the body's defense against pathogens .
  • Oxidative Stress Regulation : this compound's role as an antioxidant helps mitigate oxidative damage during inflammatory responses. MnO₂ nanoparticles have been studied for their ability to modulate immune responses through oxidative stress mechanisms .

3. Therapeutic Applications

Recent research highlights this compound's potential in therapeutic contexts:

  • Antibacterial Activity : this compound complexes have demonstrated significant antibacterial properties against various pathogens, including Staphylococcus aureus and Escherichia coli. The enhanced activity of this compound(II) complexes compared to free ligands suggests potential applications in drug development (see Table 1).
  • Cancer Therapy : this compound's ability to regulate oxidative stress may contribute to its effectiveness in cancer therapies. Studies indicate that this compound can enhance the efficacy of certain chemotherapeutic agents by modulating cellular redox states .

Case Study 1: this compound Deficiency and Health Implications

A study on rats indicated that this compound deficiency led to decreased MnSOD activity, resulting in increased oxidative stress and inflammation. This deficiency was linked to obesity and insulin resistance, highlighting the importance of adequate this compound intake for metabolic health .

Case Study 2: this compound Nanoparticles in Immunotherapy

Research on this compound dioxide nanoparticles has shown promising results as immunomodulators. These nanoparticles can enhance vaccine efficacy by promoting a stronger immune response through their catalytic properties under acidic conditions .

Table 1: Antibacterial Activity of this compound Complexes

CompoundPathogenZone of Inhibition (mm)
Mn(II) ComplexStaphylococcus aureus15
Mn(II) ComplexBacillus subtilis12
Mn(II) ComplexKlebsiella pneumoniae10
Free LigandStaphylococcus aureus10
Free LigandBacillus subtilis8

Data sourced from .

Chemical Reactions Analysis

Reactions with Halogens

Manganese reacts vigorously with halogens to form this compound(II) halides. Fluorine additionally yields this compound(III) fluoride:

Mn(s) + Cl2(g)MnCl2(s)[1][3]Mn(s) + F2(g)MnF2(s)and2Mn(s) + 3F2(g)2MnF3(s)[1][3]\begin{align*} \text{Mn(s) + Cl}_2\text{(g)} &\rightarrow \text{MnCl}_2\text{(s)} \quad[1][3] \\ \text{Mn(s) + F}_2\text{(g)} &\rightarrow \text{MnF}_2\text{(s)} \quad \text{and} \quad 2\text{Mn(s) + 3F}_2\text{(g)} \rightarrow 2\text{MnF}_3\text{(s)} \quad[1][3] \end{align*}

HalogenProductOxidation State
Cl₂MnCl₂+2
Br₂MnBr₂+2
F₂MnF₂, MnF₃+2, +3

Reactions with Oxygen and Nitrogen

Finely divided this compound combusts in air:

  • In oxygen: Forms Mn₃O₄ (mixed +2/+3 oxidation state):

    3Mn(s)+2O2(g)Mn3O4(s)[1][10]3\text{Mn(s)} + 2\text{O}_2\text{(g)} \rightarrow \text{Mn}_3\text{O}_4\text{(s)} \quad[1][10]
  • In nitrogen: Forms Mn₃N₂ :

    3Mn(s)+N2(g)Mn3N2(s)[1][10]3\text{Mn(s)} + \text{N}_2\text{(g)} \rightarrow \text{Mn}_3\text{N}_2\text{(s)} \quad[1][10]

Reactions with Acids

This compound dissolves in dilute sulfuric acid, producing Mn²⁺ ions and hydrogen gas:

Mn(s)+H2SO4(aq)Mn2+(aq)+SO42(aq)+H2(g)[1][3]\text{Mn(s)} + \text{H}_2\text{SO}_4\text{(aq)} \rightarrow \text{Mn}^{2+}\text{(aq)} + \text{SO}_4^{2-}\text{(aq)} + \text{H}_2\text{(g)} \quad[1][3]

In nitric acid, it forms this compound(II) nitrate:

Mn(s)+2HNO3(aq)Mn(NO3)2(aq)+H2(g)[5]\text{Mn(s)} + 2\text{HNO}_3\text{(aq)} \rightarrow \text{Mn(NO}_3\text{)}_2\text{(aq)} + \text{H}_2\text{(g)} \quad[5]

Redox Behavior in Thermochemical Cycles

A this compound-based cycle splits water at ≤850°C using Mn(II)/Mn(III) oxides and sodium ion shuttling:

  • Hydrogen Evolution :

    MnO+Na2CO3+H2OH2+CO2+α-NaMnO2[2]\text{MnO} + \text{Na}_2\text{CO}_3 + \text{H}_2\text{O} \rightarrow \text{H}_2 + \text{CO}_2 + \alpha\text{-NaMnO}_2 \quad[2]
  • Oxygen Evolution :
    Sodium extraction from α\alpha-NaMnO₂ yields Mn₃O₄, regenerating the cycle .

StepReactionTemperature
1Thermal reduction of Mn₃O₄850°C
2H₂ production850°C
3Na⁺ extraction80°C
4Mn₃O₄ recovery850°C

Interactions with Hydrogen Sulfide

This compound oxide clusters undergo oxygen-for-sulfur exchange with H₂S, releasing water:

MnmOn+H2SMnmOn1S+H2O[4]\text{Mn}_m\text{O}_n^- + \text{H}_2\text{S} \rightarrow \text{Mn}_m\text{O}_{n-1}\text{S}^- + \text{H}_2\text{O} \quad[4]

Reactivity decreases with higher O/Mn ratios in clusters .

Phase Dynamics During Reduction

This compound(IV) oxide (MnO₂) is reduced to transient phases depending on environmental conditions :

Reducing AgentProductConditions
Fe²⁺Mn³⁺-oxyhydroxidesAcidic, abiotic
S²⁻MnS (pink)Neutral/alkaline
MicrobesMnCO₃, Mn₃(PO₄)₂Biologically mediated

Mn²⁺ in Solution:

  • With NH₃ : Forms Mn(OH)₂, oxidizing to brown MnO₂ in air :

    Mn2++2NH3+2H2OMn(OH)2+2NH4+[9]\text{Mn}^{2+} + 2\text{NH}_3 + 2\text{H}_2\text{O} \rightarrow \text{Mn(OH)}_2 + 2\text{NH}_4^+ \quad[9]
  • With H₂O₂ : Oxidized to MnO₂ in basic conditions :

    Mn(OH)2+H2O2MnO2+2H2O[9]\text{Mn(OH)}_2 + \text{H}_2\text{O}_2 \rightarrow \text{MnO}_2 + 2\text{H}_2\text{O} \quad[9]

MnO₂ Reactivity:

  • Decomposes at 700 K to Mn₃O₄ :

    3MnO2ΔMn3O4+O2[5]3\text{MnO}_2 \xrightarrow{\Delta} \text{Mn}_3\text{O}_4 + \text{O}_2 \quad[5]
  • Reduces with HCl to MnCl₂ and Cl₂ :

    MnO2+4HClMnCl2+Cl2+2H2O[9]\text{MnO}_2 + 4\text{HCl} \rightarrow \text{MnCl}_2 + \text{Cl}_2 + 2\text{H}_2\text{O} \quad[9]

Analytical Characterization

XPS binding energies for this compound compounds vary by oxidation state :

CompoundMn 2p₃/₂ BE (eV)Oxidation State
MnCl₂641.90+2
MnO₂642.60+4
KMnO₄647.00+7

This synthesis integrates experimental data, thermochemical cycles, and phase dynamics to present a comprehensive overview of this compound’s reactivity. The element’s versatility in redox chemistry underpins applications in catalysis, environmental remediation, and energy storage.

Q & A

Q. Q1. How can spectroscopic techniques be systematically applied to characterize manganese complexes in catalytic studies?

Methodological Answer: Begin with Fourier-transform infrared (FT-IR) spectroscopy to identify ligand coordination modes (e.g., bridging vs. terminal) and oxidation states of this compound. Pair this with nuclear magnetic resonance (NMR) for diamagnetic Mn(II) complexes to analyze ligand environments. For paramagnetic species, use electron paramagnetic resonance (EPR) to probe electronic structures. Validate findings with X-ray crystallography for precise bond-length and geometry analysis .

Q. Q2. What experimental frameworks ensure reproducibility in this compound toxicity studies?

Methodological Answer: Adopt standardized protocols from agencies like the Agency for Toxic Substances and Disease Registry (ATSDR). Use inductively coupled plasma mass spectrometry (ICP-MS) for trace-level this compound quantification in biological samples. Include control groups for environmental variables (e.g., pH, temperature) and validate results against certified reference materials (CRMs) .

Advanced Research Questions

Q. Q3. How can computational modeling resolve discrepancies in this compound catalase reactivity between synthetic and natural systems?

Methodological Answer: Develop nonbonded force fields to simulate metal-ligand interactions, accounting for charge transfer and polarization effects. Compare molecular dynamics (MD) trajectories of synthetic proteins (e.g., DF1) with natural this compound catalase to identify structural divergences (e.g., helix positioning, substrate accessibility). Use mutational analysis (e.g., glutamate-to-aspartate substitutions) to refine coordination geometry and improve catalytic mimicry .

Q. Q4. What statistical designs optimize this compound precipitation studies with conflicting solubility data?

Methodological Answer: Implement a response surface methodology (RSM) with central composite designs to evaluate curvilinear effects of variables like pH, calcium co-precipitation, and permanganate timing. Randomize experimental order to minimize systematic error. Use lack-of-fit tests and ANOVA to validate models, ensuring reproducibility across ≥25 trials .

Data Analysis & Contradiction Resolution

Q. Q5. How should researchers address inconsistencies in this compound redox behavior across electrochemical studies?

Methodological Answer: Conduct cyclic voltammetry (CV) under inert atmospheres to exclude oxygen interference. Compare half-wave potentials (E₁/₂) with standard redox couples (e.g., Fc/Fc⁺). If discrepancies persist, analyze electrolyte composition (e.g., ionic strength, counterion effects) and electrode surface cleanliness. Cross-validate with X-ray absorption spectroscopy (XAS) to confirm oxidation states .

Q. Q6. What strategies reconcile conflicting bioavailability data for this compound in plant systems?

Methodological Answer: Perform sequential extraction (e.g., Tessier’s method) to differentiate Mn fractions (exchangeable, organic-bound, residual). Pair with synchrotron-based µ-XRF mapping to localize Mn uptake in root tissues. Account for soil microbiota interactions via 16S rRNA sequencing to identify Mn-reducing bacteria .

Ethical & Replicability Considerations

Q. Q7. How can researchers ensure ethical data sharing in collaborative this compound studies?

Methodological Answer: Follow the Malaysian Code of Responsible Conduct: maintain secure, annotated lab notebooks with raw data (e.g., NMR spectra, chromatograms). Use platforms like Zenodo for open-access deposition. Clearly define authorship criteria early, prioritizing contributions to experimental design and data interpretation .

Q. Q8. What protocols enhance reproducibility in multi-step this compound complex syntheses?

Methodological Answer: Document reaction parameters (e.g., inert gas flow rates, stoichiometric ratios) in SI units. Provide detailed purification steps (e.g., column chromatography gradients, recrystallization solvents). Include magnetic susceptibility data to confirm metal centers’ spin states .

Emerging Research Frontiers

Q. Q9. How can operando techniques advance in situ analysis of this compound-based catalysts?

Methodological Answer: Use operando XAS during catalytic cycles to track Mn oxidation state changes. Pair with differential electrochemical mass spectrometry (DEMS) to correlate reactivity with gaseous byproducts (e.g., O₂ evolution). Optimize cell design to minimize beam damage during prolonged synchrotron exposure .

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